Cas no 2458-12-0 (3-Amino-4-methylbenzoic acid)

• Product Name: 3-Amino-4-methylbenzoic acid
• CAS No: 2458-12-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00007742
• CID: 43004
• PubChem ID: 75568
• Update Time: 2025-07-23

3-Amino-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methylbenzoic acid
• 3-Amino-p-toluic acid
• 4-Methyl -3-Aminobenzoic acid
• 2-Toluidine-4-carboxylic acid
• 3-Amino-4-methylbenz
• 3-Amino-4-methyl-benzoesaeure
• 3-Amino-4-methylbenzoic
• 3-AMINO-4-TOLUIC ACID
• 3-Amino-p-toluylsaeure
• RARECHEM AL BO 1039
• 3-Amino-4-Methyl-Benzoic Acid
• 3-Amino-4-methylbenzoicacid
• Benzoic acid, 3-amino-4-methyl-
• XKFIFYROMAAUDL-UHFFFAOYSA-N
• BU165505VM
• NSC597
• PubChem8194
• KSC204I9F
• 3-Amino-4-methyl benzoic acid
• 3-amino 4-methyl benzoic acid
• Jsp004908
• BCP24514
• BBL009326
• STK
• NILOTINIB HYDROCHLORIDE MONOHYDRATE IMPURITY C [EP IMPURITY]
• AC-5774
• NS00027698
• UNII-BU165505VM
• NSC 597
• 3-Amino-4-methylbenzoic acid, 99%
• F2191-0175
• Q-200358
• EINECS 219-543-1
• SY001489
• CS-W010963
• SCHEMBL377075
• NSC-597
• MFCD00007742
• A0920
• Nilotinib impurity C
• AM20060571
• A5048
• InChI=1/C8H9NO2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,9H2,1H3,(H,10,11
• Z57127001
• AS-12553
• FT-0614989
• NSC-127033
• DTXSID30179319
• EN300-17940
• SB75724
• 2458-12-0
• AKOS000120237
• 3-Amino-4-methylbenzoic acid,99%
• STK498489
• NILOTINIB HYDROCHLORIDE MONOHYDRATE IMPURITY C (EP IMPURITY)
• DTXCID10101810
• FA00117

• MDL： MFCD00007742
• Inchi： 1S/C8H9NO2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： XKFIFYROMAAUDL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)N)=O
• BRN： 2082449

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.2023 (rough estimate)
• Melting Point: 165.0 to 169.0 deg-C
• Boiling Point: 273.17°C (rough estimate)
• Flash Point: 173.3℃
• Refractive Index: 1.5810 (estimate)
• Water Partition Coefficient: Very soluble in water.
• PSA: 63.32000
• LogP: 1.85660
• Solubility: Not determined

3-Amino-4-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Amino-4-methylbenzoic acid

3-Amino-4-Methylbenzoic Acid: A Comprehensive Overview

3-Amino-4-Methylbenzoic Acid (CAS No. 2458-12-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound, also referred to as 4-methyl-3-aminobenzoic acid, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its importance in modern chemistry.

The molecular structure of 3-Amino-4-Methylbenzoic Acid consists of a benzene ring substituted with an amino group (-NH₂) at the 3-position and a methyl group (-CH₃) at the 4-position, along with a carboxylic acid group (-COOH) at the para position. This arrangement imparts the compound with both acidic and basic functionalities, making it highly reactive under various conditions. The compound's solubility in polar solvents and its ability to form salts contribute to its utility in diverse chemical reactions.

Recent studies have explored the synthesis of 3-Amino-4-Methylbenzoic Acid through innovative routes, including microwave-assisted synthesis and enzymatic catalysis. These methods not only enhance reaction efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical processes. For instance, researchers have reported the use of microwave irradiation to accelerate the condensation reaction between o-aminobenzoic acid derivatives and aldehydes, yielding 3-Amino-4-Methylbenzoic Acid with high purity.

In terms of applications, 3-Amino-4-Methylbenzoic Acid has been extensively used as an intermediate in the synthesis of pharmaceutical agents. Its ability to undergo nucleophilic substitution and condensation reactions makes it ideal for constructing complex molecular frameworks. For example, it has been employed in the development of antifungal agents and anti-inflammatory drugs, where its amino and carboxylic acid groups play pivotal roles in molecular recognition and bioavailability.

Moreover, 3-Amino-4-Methylbenzoic Acid has found applications in agrochemicals, particularly as a precursor for herbicides and plant growth regulators. Its methyl group enhances lipophilicity, allowing for better absorption by plant tissues. Recent research has focused on optimizing its stability under varying environmental conditions to ensure consistent performance in agricultural settings.

The compound's role in material sciences is another area of active exploration. By incorporating 3-Amino-4-Methylbenzoic Acid into polymer matrices, researchers have developed novel materials with improved mechanical properties and thermal stability. These materials hold promise for use in advanced composites and high-performance coatings.

From a sustainability perspective, the synthesis and application of 3-Amino-4-Methylbenzoic Acid are being re-evaluated to minimize waste generation and energy consumption. Green chemistry principles are increasingly being integrated into its production processes, such as using biodegradable solvents and recycling byproducts.

In conclusion, 3-Amino-4-Methylbenzoic Acid (CAS No. 2458-12-0) stands as a testament to the dynamic nature of organic chemistry. Its multifaceted applications across industries underscore its significance as a key building block in modern chemical synthesis. As research continues to uncover new potentials for this compound, its role in driving innovation across various sectors is expected to grow further.